Cas no 151921-06-1 (1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid)

• Product name: 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid
• CAS No: 151921-06-1
• MF: C₁₈H₁₂ClFN₂O₃
• MW: 358.750886917114
• CID: 5036571

1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-chloro-2-(2-fluorobenzoyl)phenyl]-2-methylimidazole-4-carboxylic acid
• 1-[4-Chloro-2-(2-fluorobenzoyl)phenyl]-2-methyl-1H-imidazole-5-carboxylic Acid
• 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid

• Inchi： 1S/C18H12ClFN2O3/c1-10-21-9-16(18(24)25)22(10)15-7-6-11(19)8-13(15)17(23)12-4-2-3-5-14(12)20/h2-9H,1H3,(H,24,25)
• InChI Key： HNKKJVHTZGSDOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1F)=O)N1C(C(=O)O)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 521
• XLogP3: 4
• Topological Polar Surface Area: 72.2

Additional information on 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid

Comprehensive Overview of 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid (CAS No. 151921-06-1)

The compound 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid (CAS No. 151921-06-1) is a specialized imidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorobenzoyl moiety and a carboxylic acid functional group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzyme inhibitors and receptor modulators.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid stands out due to its chloro and fluoro substituents, which enhance its binding affinity and metabolic stability. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS No. 151921-06-1 involves multi-step organic reactions, including Friedel-Crafts acylation and imidazole ring formation. Its carboxylic acid group allows for further derivatization, making it a versatile building block for small-molecule drugs. This adaptability has sparked interest in its use for developing anti-inflammatory agents and kinase inhibitors, addressing unmet medical needs in autoimmune diseases and oncology.

From an analytical perspective, 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid can be characterized using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and accurate structural confirmation, critical for preclinical studies. The compound’s stability under various pH conditions also makes it suitable for formulation development, a key consideration in modern drug design.

Industry professionals frequently search for imidazole-5-carboxylic acid derivatives due to their role in drug discovery pipelines. The inclusion of fluorine atoms in CAS No. 151921-06-1 is particularly noteworthy, as fluorinated compounds often exhibit improved pharmacokinetic profiles. This aligns with the growing emphasis on bioisosteric replacements to optimize drug candidates.

Environmental and regulatory considerations are also paramount. While 1-(4-Chloro-2-(2-fluorobenzoyl)phenyl)-2-methyl-1H-imidazole-5-carboxylic Acid is not classified as hazardous, its handling requires standard laboratory precautions. Researchers are advised to follow green chemistry principles during synthesis to minimize waste and energy consumption, reflecting the industry’s shift toward sustainable practices.

In summary, CAS No. 151921-06-1 represents a promising scaffold for innovative therapeutics. Its structural features and functional groups cater to the evolving demands of medicinal chemistry and biopharmaceutical research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation therapeutics.